Cas no 804519-27-5 (1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-)
804519-27-5 structure
Product name:1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-
CAS No:804519-27-5
MF:C9H13N3
MW:163.21962
MDL:MFCD16877565
CID:714360
1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-
- 2-amino-4-methyl-1-propylpyrrole-3-carbonitrile
- 2-amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile
-
- MDL： MFCD16877565
Computed Properties
- Exact Mass: 163.11100
- Monoisotopic Mass: 163.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Surface Charge: 0
- Tautomer Count: 2
- Topological Polar Surface Area: 54.7A^2
Experimental Properties
- PSA: 54.74000
- LogP: 2.24158
1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1585874-1g |
1H-pyrrole-3-carbonitrile, 2-amino-4-methyl-1-propyl- |
804519-27-5 | 98% | 1g |
￥6232.00 | 2024-07-28 | |
| A2B Chem LLC | AH59437-250mg |
2-Amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 96% | 250mg |
$144.00 | 2024-04-19 | |
| A2B Chem LLC | AH59437-1g |
2-Amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 96% | 1g |
$224.00 | 2024-04-19 | |
| Aaron | AR00GAU1-5g |
1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-1-propyl- |
804519-27-5 | 96% | 5g |
$645.00 | 2025-02-13 | |
| Crysdot LLC | CD11054278-1g |
2-Amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 95+% | 1g |
$740 | 2024-07-18 | |
| eNovation Chemicals LLC | Y0990492-5g |
2-amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 95% | 5g |
$740 | 2025-02-27 | |
| Chemenu | CM295117-1g |
2-Amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 95%+ | 1g |
$692 | 2022-06-10 | |
| eNovation Chemicals LLC | Y0990492-1g |
2-amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 95% | 1g |
$740 | 2024-08-02 | |
| Alichem | A109004908-1g |
2-Amino-4-methyl-1-propyl-1H-pyrrole-3-carbonitrile |
804519-27-5 | 95% | 1g |
$777.00 | 2023-09-01 | |
| 1PlusChem | 1P00GALP-5g |
1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-1-propyl- |
804519-27-5 | 96% | 5g |
$536.00 | 2024-04-21 |
1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl- Related Literature
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
-
Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:804519-27-5)1H-Pyrrole-3-carbonitrile, 2-amino-4-methyl-1-propyl-
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:804519-27-5)1H-Pyrrole-3-carbonitrile,2-amino-4-methyl-1-propyl-
Purity:99%
Quantity:25g
Price ($):670.0